Cas no 1877691-68-3 (5-Bromopyrimidin-4-ol)

• Product Name: 5-Bromopyrimidin-4-ol
• CAS No: 1877691-68-3
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• CID: 4817702
• Update Time: 2023-08-18

5-Bromopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrimidin-4-ol
• 5-bromopyrimidin-4(3H)-one
• 5-Bromo-4-hydroxypyrimidine
• 5-Bromopyrimidin-4(1H)-one
• 5-Bromo-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 5-bromo-
• 5-Bromo-4(1H)-pyrimidinone
• 4(3H)-Pyrimidinone, 5-bromo-
• 5-Bromo-4(3H)-pyrimidinone
• 5-bromo-3,4-dihydropyrimidin-4-one
• 5-bromo-1H-pyrimidin-6-one
• 5-Bromo-4(3H)-pyrimidone
• 4(3H)-Pyrimidinone,5-bromo-
• 5-bromo-4-pyrimidone
• PubChem24352
• 5-bromo-3H-pyrimidin-4-one
• 5-Bromopyrimidin-4-ol

• Inchi： 1S/C4H3BrN2O/c5-3-1-6-2-7-4(3)8/h1-2H,(H,6,7,8)
• InChI Key： CLJIGLPOBRSBNU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CNC1=O

Computed Properties

• Exact Mass: 173.943
• Monoisotopic Mass: 173.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 2
• Boiling Point: 241 °C at 760 mmHg
• Flash Point: 99.5 °C
• Refractive Index: 1.678
• PSA: 46.01000
• LogP: 0.94470